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Compound of Interest

Compound Name: Cinnabarinic Acid

Cat. No.: B028086 Get Quote

For researchers, scientists, and professionals in drug development, ensuring the safe handling

and disposal of laboratory chemicals is paramount. This guide provides essential safety and

logistical information for the proper disposal of cinnabarinic acid, a metabolite of the

kynurenine pathway. Adherence to these procedures is critical for laboratory safety and

environmental protection.

Key Chemical and Physical Properties of
Cinnabarinic Acid
A summary of important quantitative data for cinnabarinic acid is presented below, offering a

quick reference for its physical and chemical characteristics.
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Property Value Source

Molecular Formula C₁₄H₈N₂O₆ [1]

Molecular Weight 300.22 g/mol [2][3]

CAS Number 606-59-7 [4][5]

Appearance Solid

Solubility

Soluble in DMSO (warmed) at

~25 mM; Low water solubility

(0.15 g/L)

Purity ≥98%

Storage Temperature -20°C

Stability ≥ 4 years at -20°C

Health and Safety Information
While cinnabarinic acid is not classified as a hazardous substance according to the Globally

Harmonized System (GHS), it may cause irritation to the mucous membranes and upper

respiratory tract. It may also be harmful if inhaled, ingested, or absorbed through the skin. The

toxicological properties have not been thoroughly investigated. Therefore, standard laboratory

precautions should be strictly followed.

Personal Protective Equipment (PPE) and Handling:

Ventilation: Use in a well-ventilated area or with local exhaust ventilation.

Eye Protection: Wear safety goggles. An eyewash station should be readily available.

Hand Protection: Wear chemical-impermeable gloves.

Skin Protection: Wear a lab coat. Avoid contact with skin and eyes.

Respiratory Protection: If dust is present, wear a NIOSH-approved respirator.
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General Hygiene: Wash hands thoroughly after handling. Do not ingest, inhale, or get on skin

or clothing.

Step-by-Step Disposal Protocol
The primary method for the disposal of cinnabarinic acid is through a licensed chemical waste

disposal service. This ensures compliance with local, state, and federal regulations.

Experimental Protocol for Laboratory-Scale Waste Collection:

Segregation of Waste:

Collect all solid cinnabarinic acid waste, including contaminated consumables (e.g.,

weighing paper, gloves, pipette tips), in a designated, properly labeled, and sealed

chemical waste container.

Collect solutions of cinnabarinic acid in a separate, compatible, and clearly labeled liquid

chemical waste container. Avoid mixing with other incompatible waste streams.

Container Labeling:

Label the waste container clearly with "Cinnabarinic Acid Waste" and include the

approximate concentration and quantity.

Ensure the label also includes the date of accumulation and the laboratory contact

information.

Storage of Waste:

Store the sealed waste container in a designated, secure, and well-ventilated waste

accumulation area, away from incompatible materials.

Follow your institution's guidelines for the storage of chemical waste.

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

chemical waste disposal contractor to arrange for pickup and disposal.
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Provide the waste contractor with the Safety Data Sheet (SDS) for cinnabarinic acid.

Spill Management:

In the event of a spill, avoid raising dust.

Wear appropriate PPE, including a respirator if necessary.

Contain the spill and collect the material using an appropriate absorbent for liquids or by

carefully sweeping the solid.

Transfer the collected material to a sealed chemical waste container for disposal.

Ensure adequate ventilation of the spill area.

Prevent the spilled material from entering drains or the environment.

Alternative Disposal Considerations:

Incineration: Controlled incineration with flue gas scrubbing may be a suitable disposal

method carried out by a licensed facility.

Landfill: Disposal in a sanitary landfill may be an option for empty, decontaminated

containers, but this should be confirmed with local regulations.

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of cinnabarinic acid
waste from the laboratory.
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Cinnabarinic Acid Disposal Workflow
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Caption: Logical workflow for the safe disposal of cinnabarinic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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